Cas no 887232-43-1 (3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate)

3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate structure
887232-43-1 structure
Product Name:3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate
CAS No:887232-43-1
MF:C5H9ClN4O
MW:176.604159116745
CID:4295339
PubChem ID:145711026
Update Time:2025-04-24

3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate
    • 887232-43-1
    • 3-Chloro-6-hydrazinyl-4-methylpyridazinehydrate
    • 3-Chloro-6-hydrazinyl-4-methylpyridazine hydrate
    • Inchi: 1S/C5H7ClN4.H2O/c1-3-2-4(8-7)9-10-5(3)6;/h2H,7H2,1H3,(H,8,9);1H2
    • InChI Key: NNERAVBLXRNPAB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(N=N1)NN.O

Computed Properties

  • Exact Mass: 176.0464886Da
  • Monoisotopic Mass: 176.0464886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.8Ų
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